Cas no 29668-44-8 (2,3-dihydro-1,4-benzodioxine-6-carbaldehyde)

• Product Name: 2,3-dihydro-1,4-benzodioxine-6-carbaldehyde
• CAS No: 29668-44-8
• MF: C₉H₈O₃
• MW: 164.158022880554
• MDL: MFCD00010092
• CID: 53504
• PubChem ID: 248127
• Update Time: 2025-04-18

2,3-dihydro-1,4-benzodioxine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrobenzo[b][1,4]dioxine-6-carbaldehyde
• 2,3-Dihydro-1,4-benzodioxine-6-carbaldehyde
• 1,4-Benzodioxane-6-carboxaldehyde
• 3,4-Ethylenedioxybenzaldehyde
• 1,4-Benzodioxan-6-Carboxaldehyde
• 1,4-BENZODIOXAN-6-CARBOXYALDEHYDE
• 1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-
• 1,4-Benzodioxan-6-carbaldehyde
• 1,4-Benzodioxin-6-carboxaldehyde,2,3-dihydro
• 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde
• 2,3-dihydro-benzo[1,4]dioxin-6-carboxaldehyde
• 2,3-dihydro-benzo[1,4]dioxine-6-carbaldehyde
• 2,3-Dihydrobenzo[b][1,4]dioxin
• 2H,3H-benzo[e]1,4-dioxin-6-carbaldehyde
• 2,3-Dihydro-1,4-benzodioxan-6-carbaldehyde
• 6-Formyl-1,4-benzodioxane
• 2,3-Dihydro-1,4-benzodioxin-6-carbaldehyde
• 3,4-(Ethylenedioxy)benzaldehyde
• 1,4-benzodioxane-6-carbaldehyde
• 2,3-Dihydro-benzo[1,4]dioxin-6-carbaldehyde
• CWKXDPPQCVWXAG-UHFFFAOYSA-N
• 2,3-di
• 2,3-dihydro-1,4-benzodioxine-6-carbaldehyde

• MDL： MFCD00010092
• Inchi： 1S/C9H8O3/c10-6-7-1-2-8-9(5-7)12-4-3-11-8/h1-2,5-6H,3-4H2
• InChI Key： CWKXDPPQCVWXAG-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C=O)=CC1=2

Computed Properties

• Exact Mass: 164.04700
• Monoisotopic Mass: 164.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2132 (rough estimate)
• Melting Point: 50.0 to 53.0 deg-C
• Boiling Point: 299°C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.5380 (estimate)
• Solubility: Solubility in methanol is almost transparent.
• PSA: 35.53000
• LogP: 1.27030
• Solubility: Not determined

2,3-dihydro-1,4-benzodioxine-6-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone